Cas no 88068-99-9 (Propanamide, N-(aminosulfonyl)-3-chloro-)

Propanamide, N-(aminosulfonyl)-3-chloro-, is a chlorinated sulfonamide derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive sulfamoyl group and a chloro-substituted propanamide backbone, enabling selective modifications in synthetic pathways. The compound exhibits stability under standard conditions, facilitating handling and storage. Its functional groups allow for versatile reactivity, making it useful in the development of sulfonamide-based compounds. The presence of both amide and sulfonamide moieties contributes to its potential as a precursor in medicinal chemistry, particularly for designing molecules with targeted biological activity. Proper safety precautions should be observed due to its reactive functional groups.

Propanamide, N-(aminosulfonyl)-3-chloro- structure

88068-99-9 structure

Product Name:Propanamide, N-(aminosulfonyl)-3-chloro-

CAS No:88068-99-9

MF:C₃H₇ClN₂O₃S

MW:186.617278337479

CID:646441

PubChem ID:54403769

Update Time:2025-06-29

Propanamide, N-(aminosulfonyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

- Propanamide, N-(aminosulfonyl)-3-chloro-
- 3-chloro-N-sulfamoylpropanamide
- N-(Aminosulfonyl)-3-chloropropanamide
- starbld0003224
- SCHEMBL11198999
- 88068-99-9
- DTXSID00711104
- Inchi： 1S/C3H7ClN2O3S/c4-2-1-3(7)6-10(5,8)9/h1-2H2,(H,6,7)(H2,5,8,9)
- InChI Key： VPFQPGCJDLFJDK-UHFFFAOYSA-N
- SMILES： ClCCC(NS(N)(=O)=O)=O

Computed Properties

Exact Mass: 185.9865910g/mol
Monoisotopic Mass: 185.9865910g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 97.6Å²

Propanamide, N-(aminosulfonyl)-3-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-480515-100mg	N-(Aminosulfonyl)-3-chloropropanamide,	88068-99-9	100mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-480515-100 mg	N-(Aminosulfonyl)-3-chloropropanamide,	88068-99-9	100MG	￥2,858.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-100mg	N-(Aminosulfonyl)-3-chloropropanamide	88068-99-9	100mg	￥4287.00	2025-08-06

Propanamide, N-(aminosulfonyl)-3-chloro- Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on Propanamide, N-(aminosulfonyl)-3-chloro-

Propanamide, N-(aminosulfonyl)-3-chloro- (CAS No. 88068-99-9)

Propanamide, N-(aminosulfonyl)-3-chloro-, also known by its CAS registry number CAS No. 88068-99-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a propanamide backbone with an aminosulfonyl group and a chlorine substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of Propanamide, N-(aminosulfonyl)-3-chloro- consists of a three-carbon chain (propane) with an amide group at one end and an aminosulfonyl group attached to the nitrogen atom. The chlorine substituent is located on the third carbon of the propane chain, which adds to the compound's reactivity and potential for further chemical modifications. This structure allows for versatile interactions in both organic and inorganic environments.

Recent studies have highlighted the potential of CAS No. 88068-99-9 in the development of advanced materials. Researchers have explored its role as a building block for creating high-performance polymers and composites. The amide group facilitates hydrogen bonding, which can enhance the mechanical properties of materials derived from this compound. Additionally, the aminosulfonyl group contributes to thermal stability and resistance to environmental factors, making it suitable for applications in harsh conditions.

In the pharmaceutical industry, Propanamide, N-(aminosulfonyl)-3-chloro- has shown promise as an intermediate in drug synthesis. Its ability to form stable bonds with other molecules makes it a valuable precursor for developing bioactive compounds. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

The synthesis of CAS No. 88068-99-9 involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Advanced techniques such as nucleophilic substitution and condensation reactions are employed to introduce the aminosulfonyl and chlorine groups into the molecule. These methods ensure high purity and yield, which are critical for maintaining the compound's integrity in subsequent applications.

From an environmental perspective, understanding the behavior of Propanamide, N-(aminosulfonyl)-3-chloro- in natural systems is essential for assessing its safety and sustainability. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current eco-friendly practices in chemical manufacturing.

In conclusion, CAS No. 88068-99-9, or Propanamide, N-(aminosulfonyl)-3-chloro-, represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset for researchers and developers seeking to push the boundaries of modern chemistry.